Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide

• IUPAC Name: 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]thiazepine 3,3-dioxide
• InChI: InChI=1S/C9H17NO2S/c11-13(12)6-5-8-3-1-2-4-9(8)7-10-13/h8-10H,1-7H2
• InChI Key: RXGHOQQAUZJPER-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CNS(=O)(=O)CCC2C1
• Molecular Formula: C9H17NO2S
• Molecular Weight: 203.30 g/mol

Description

Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide, also known as DABCO sulfone, is an organic compound with the molecular formula C9H17NO2S and a molecular weight of 203.3 g/mol. It belongs to the class of benzothiazepines, which are heterocyclic scaffolds with significant biological activities.

Synthesis Analysis

The synthesis of benzothiazepine cores, including Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide, is a vital part of medicinal chemistry. The process involves the design and synthesis of novel organic therapeutic frameworks, metal-mediated coupling reactions, and the development of new isocyanide-based multicomponent reactions.

Molecular Structure Analysis

The molecular structure of Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide consists of a benzothiazepine core, which is a heterocyclic scaffold. The molecule has a unique combination of physical and biological properties that make it useful in various applications.

Scientific Research Applications

Chemical Synthesis and Structural Modification

Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide derivatives undergo various chemical transformations, highlighting their structural adaptability and potential for diverse applications. For instance, Fülöpová et al. (2015) showcased the synthesis of 4H-benzo[b][1,4]thiazine 1,1-dioxides through a novel ring contraction methodology, highlighting the molecule's versatility in forming pharmacologically relevant derivatives (Fülöpová et al., 2015). Similarly, Ryan et al. (2014) explored the cycloaddition reactions of N-substituted 5-methylene-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxides, leading to the formation of structurally distinct isoxazoline spiro adducts, indicating the structural flexibility and potential for diversification of these compounds (Ryan et al., 2014).

Medicinal Chemistry and Biological Applications

In the realm of medicinal chemistry, the derivatives of Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide have been actively explored. Notably, De Vreese et al. (2017) synthesized benzohydroxamic acids employing the tetrahydrobenzothiazepine core, revealing potent and selective HDAC6 inhibitors with promising therapeutic potential for neurodegenerative diseases, cancer, and immunological conditions (De Vreese et al., 2017). Furthermore, compounds like 7-(hexyloxy)-2H-benzo[b][1,4]thiazin-3(4H)-one showcased notable anticonvulsant activity, offering insights into the therapeutic applications of these molecules in neurological disorders (Zhang et al., 2010).

Analytical Chemistry

In analytical chemistry, the derivatives of Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide, such as benzodiazepines, are subject to various analytical methods for determination and characterization. Szatkowska et al. (2014) provided a comprehensive review of the chemical methods available for the determination of benzodiazepines in biological materials and pharmaceutical formulations, highlighting the significance of these compounds in various analytical applications (Szatkowska et al., 2014).

Future Directions

Benzothiazepines, including Decahydrobenzo[d][1,2]thiazepine 3,3-dioxide, have a wide range of biological activities and are therefore of great interest in drug discovery. Future research may focus on exploring their potential therapeutic applications and developing more efficient synthesis methods.